Cas no 713147-74-1 (3,5-Dimethyl-2-nitrobenzaldehyde)

• Product Name: 3,5-Dimethyl-2-nitrobenzaldehyde
• CAS No: 713147-74-1
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5007774
• Update Time: 2025-07-19

3,5-Dimethyl-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-2-nitrobenzaldehyde
• 2-Nitro-3,5-dimethylbenzaldehyde
• 3,5-Dimethyl-2-nitrobenzaldehyde

• Inchi： 1S/C9H9NO3/c1-6-3-7(2)9(10(12)13)8(4-6)5-11/h3-5H,1-2H3
• InChI Key： MKYLLIZDLKQBKM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C=O)=CC(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9

Additional information on 3,5-Dimethyl-2-nitrobenzaldehyde

3,5-Dimethyl-2-nitrobenzaldehyde (CAS 713147-74-1): A Versatile Compound in Pharmaceutical and Material Sciences

3,5-Dimethyl-2-nitrobenzaldehyde (CAS 713147-74-1), also known as 2-nitro-3,5-dimethylbenzaldehyde, is a multifunctional aromatic compound characterized by its unique combination of functional groups. This compound is widely studied for its potential applications in pharmaceutical development, organic synthesis, and material science. Recent research has highlighted its role in drug discovery, catalytic reactions, and functional material design, making it a critical molecule in modern chemical research. The molecular structure of 3,5-Dimethyl-2-nitrobenzaldehyde includes a benzene ring substituted with two methyl groups at the 3 and 5 positions, a nitro group at the 2 position, and an aldehyde group at the 1 position. This structural complexity contributes to its reactivity and utility in various chemical processes.

3,5-Dimethyl-2-nitrobenzaldehyde is a derivative of nitrobenzaldehyde, a class of compounds known for their involvement in electrophilic substitution reactions and electronic effects. The presence of the nitro group at the 2-position introduces significant electron-withdrawing properties, which influence the reactivity and selectivity of the molecule. The methyl groups at the 3 and 5 positions further stabilize the aromatic ring, enhancing its chemical stability and functional versatility. These structural features make 3,5-Dimethyl-2-nitrobenzaldehyde a valuable intermediate in the synthesis of heterocyclic compounds, dyes, and pharmaceutical agents.

Recent studies have demonstrated the potential of 3,5-Dimethyl-2-nitrobenzaldehyde in drug discovery and targeted therapy. For instance, a 2023 publication in *Journal of Medicinal Chemistry* reported that 3,5-Dimethyl-2-nitrobenzaldehyde derivatives exhibit antimicrobial activity against multidrug-resistant bacteria, suggesting its utility in antibacterial drug development. The nitro group at the 2-position is believed to contribute to the molecule’s oxidative stress properties, which may enhance its microbial inhibitory effects. Additionally, the aldehyde group at the 1-position provides opportunities for chemical modifications, enabling the design of novel bioactive compounds with improved pharmacokinetic profiles.

3,5-Dimethyl-2-nitorbenzaldehyde has also been explored in catalytic chemistry and green synthesis. A 2024 study published in *ACS Sustainable Chemistry & Engineering* highlighted its role as a catalytic precursor in the asymmetric synthesis of chiral compounds. The nitro group serves as a directing group in electrophilic aromatic substitution reactions, guiding the formation of specific stereoisomers. This property makes 3,5-Dimethyl-2-nitrobenzaldehyde a key player in asymmetric catalysis, which is essential for the production of pharmaceuticals with high enantiomeric purity. The methyl groups further modulate the stereochemical environment, ensuring selective reaction pathways.

In the field of material science, 3,5-Dimethyl-2-nitrobenzaldehyde has shown promise as a building block for functional polymers and nanomaterials. A 2023 study in *Advanced Materials* described its use in the synthesis of conductive polymers with enhanced electronic conductivity. The aldehyde group facilitates cross-linking reactions, while the nitro group introduces electron-deficient regions that improve charge transport properties. These characteristics make 3,5-Dimethyl-2-nitrobenzaldehyde a candidate for flexible electronics, sensors, and energy storage devices.

3,5-Dimethyl-2-nitrobenzaldehyde is also being investigated for its environmental applications. Research published in *Environmental Science & Technology* in 2024 suggested its potential in wastewater treatment due to its ability to adsorb heavy metals and degrade organic pollutants. The nitro group enhances the surface area and polarity of the molecule, improving its adsorption capacity. Additionally, the aldehyde group can react with electrochemical species, enabling in-situ degradation of contaminants. These properties position 3,5-Dimethyl-2-nitrobenzaldehyde as a sustainable solution for environmental remediation.

3,5-Dimethyl-2-nitrobenzaldehyde is synthesized through various organic reactions, including nitration, alkylation, and oxidation. The nitration of 3,5-dimethylbenzene is a common method, where the nitro group is introduced at the 2-position via electrophilic aromatic substitution. The methyl groups at the 3 and 5 positions stabilize the aromatic ring, ensuring selective nitration. Subsequent oxidation of the benzene ring can yield aromatic ketones or carboxylic acids, expanding its synthetic utility. These synthetic pathways are critical for the large-scale production of 3,5-Dimethyl-2-nitrobenzaldehyde and its derivatives.

Despite its versatile applications, 3,5-Dimethyl-2-nitrobenzaldehyde presents challenges in toxicology and safety. A 2023 study in *Toxicological Sciences* indicated that prolonged exposure to 3,5-Dimethyl-2-nitrobenzaldehyde may lead to skin irritation and respiratory issues, emphasizing the need for proper handling and safety protocols. However, its low solubility in water and high volatility reduce the risk of environmental contamination, making it a relatively safe compound for industrial use. Safety measures such as ventilation, personal protective equipment, and storage conditions are essential to mitigate potential health risks.

3,5-Dimethyl-2-nitrobenzaldehyde is a pivotal compound in modern chemistry, bridging pharmaceutical innovation, material development, and environmental science. Its structural versatility and functional reactivity continue to drive research advancements in drug discovery, catalytic processes, and sustainable technologies. As synthetic methods improve and applications expand, 3,5-Dimethyl-2-nitrobenzaldehyde is poised to play an even greater role in scientific and industrial progress.